6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine
Overview
Description
6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine is a chemical compound that belongs to the class of pyrimidine derivatives. It is a potent inhibitor of protein kinase, which plays a crucial role in cell growth and proliferation. The compound has been extensively studied for its potential applications in cancer treatment and other diseases.
Mechanism of Action
Target of Action
The primary target of NSC47524 is the Cyclin-dependent protein kinases (CDKs) . CDKs are important protein serine/threonine kinases belonging to the CMGC family . They play crucial roles in the regulation of cell cycle and transcription , making them promising targets for the treatment of cancers and other diseases .
Mode of Action
NSC47524 interacts with its targets, the CDKs, by binding directly to them . This binding results in the suppression of their downstream signaling pathway . The compound acts as a dual inhibitor for CDK6 and CDK9 , balancing its potency against these two targets .
Biochemical Pathways
The inhibition of CDK6 and CDK9 by NSC47524 affects the cell cycle and transcription pathways . By suppressing these pathways, the compound disrupts the normal functioning of the cell, leading to a halt in cell proliferation .
Result of Action
The result of NSC47524’s action is the inhibition of cell proliferation . By blocking cell cycle progression and inducing cellular apoptosis , the compound exerts its antitumor activity . In fact, it has shown potent antitumor activities against human breast cancer cells and human gastric cancer cells .
Advantages and Limitations for Lab Experiments
The advantages of using 6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine in lab experiments include its potency as a protein kinase inhibitor, its selectivity towards cancer cells, and its minimal toxicity in normal cells and tissues. However, the limitations of using the compound in lab experiments include its limited solubility in water and its potential for off-target effects.
Future Directions
There are several future directions for the study of 6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine. One direction is to investigate its potential applications in combination therapy with other anticancer agents. Another direction is to study its potential applications in other diseases, such as diabetes and Alzheimer's disease. Furthermore, the development of more potent and selective protein kinase inhibitors based on the structure of this compound is another promising direction for future research.
Conclusion:
In conclusion, this compound is a potent inhibitor of protein kinase, which has potential applications in cancer treatment and other diseases. The compound has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is required to fully understand the potential of this compound in the treatment of cancer and other diseases.
Scientific Research Applications
6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine has been extensively studied for its potential applications in cancer treatment. The compound has been shown to inhibit the growth of cancer cells by targeting protein kinase. It has been tested in various cancer cell lines, including breast cancer, lung cancer, and leukemia. The compound has also been studied for its potential applications in other diseases, such as diabetes and Alzheimer's disease.
Biochemical Analysis
Cellular Effects
The effects of 6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine on various types of cells and cellular processes are still being explored. Preliminary studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is not fully elucidated. It’s believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
6-chloro-4-N-(2-ethoxyphenyl)pyrimidine-2,4-diamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN4O/c1-2-18-9-6-4-3-5-8(9)15-11-7-10(13)16-12(14)17-11/h3-7H,2H2,1H3,(H3,14,15,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTSVSYAQEBXTQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC2=CC(=NC(=N2)N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90918786 | |
Record name | 6-Chloro-N~4~-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-diimine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90918786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
93003-22-6 | |
Record name | NSC47524 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=47524 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Chloro-N~4~-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-diimine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90918786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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